N-((3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-[(3-cyclopentyl-4-oxophthalazin-1-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C21H19N5O2S/c27-20(13-9-10-17-18(11-13)25-29-24-17)22-12-19-15-7-3-4-8-16(15)21(28)26(23-19)14-5-1-2-6-14/h3-4,7-11,14H,1-2,5-6,12H2,(H,22,27)
• InChI Key: GNOQBJCAVFFSOI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C(=O)C3=CC=CC=C3C(=N2)CNC(=O)C4=CC5=NSN=C5C=C4
• Molecular Formula: C21H19N5O2S
• Molecular Weight: 405.5 g/mol

Description

N-((3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C21H19N5O2S and its molecular weight is 405.48. The purity is usually 95%.
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Scientific Research Applications

Microwave-Assisted Synthesis and Anticancer Evaluation

A study conducted by Tiwari et al. (2017) explored the microwave-assisted facile synthesis of novel Schiff’s bases containing a thiadiazole scaffold and benzamide groups, which are known for their significant biological properties. This research aimed at developing compounds with promising anticancer activities, evaluated against various human cancer cell lines. The study also included a docking study to predict the mechanism of action and computational study to predict ADMET properties, indicating the potential of these compounds as anticancer agents with good oral drug-like behavior (Tiwari et al., 2017).

Antibacterial and Antimicrobial Applications

Another study by Palkar et al. (2017) focused on the design, synthesis, and QSAR studies of 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones as a novel class of promising antibacterial agents. The synthesized compounds showed significant activity against bacterial strains such as Staphylococcus aureus and Bacillus subtilis. The study highlights the potential use of thiadiazole derivatives in developing effective antibacterial treatments (Palkar et al., 2017).

Synthesis and Biological Activity of Thiadiazole Derivatives

Research by Adhami et al. (2012) focused on the synthesis of thiadiazolobenzamide and its complexes with Ni and Pd. The study aimed to explore new compounds with potential biological activities. The synthesized thiadiazole derivatives were characterized and analyzed for their structural and potential biological applications, indicating the versatility of thiadiazole compounds in creating biologically active molecules (Adhami et al., 2012).